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Compound of Interest

Compound Name: 5-Bromonaphthalen-1-amine

Cat. No.: B1286507

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling 5-

Bromonaphthalen-1-amine. Adherence to these guidelines is critical for ensuring personal
safety and environmental compliance.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 5-Bromonaphthalen-1-amine

5-Bromo-1-naphthylamine, 1-Amino-5-

Synonyms bromonaphthalene
CAS Number 4766-33-0
Molecular Formula C10HsBrN
Molecular Weight 222.08 g/mol [1]

Harmful if swallowed (H302), Causes skin
irritation (H315), Causes serious eye irritation

GHS Hazard Statements . T
(H319), May cause respiratory irritation (H335).

[1]

Personal Protective Equipment (PPE)
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A multi-layered approach to personal protective equipment is mandatory to mitigate the risks

associated with 5-Bromonaphthalen-1-amine.

PPE Category

Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves such
as Nitrile or Butyl rubber.[2][3]
Neoprene is not recommended

for aromatic hydrocarbons.[2]

Provides a barrier against skin
contact, which can cause
irritation.[1] Always inspect
gloves for tears or holes before

use.

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield should
be worn if there is a splash

hazard.

Protects against splashes and
dust that can cause serious

eye irritation.[1]

Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
resistant apron is also

recommended.

Minimizes skin contact and
protects underlying clothing

from contamination.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
organic vapor cartridges and a
particulate pre-filter (P95 or
P100) should be used when
not working in a certified
chemical fume hood, or if dust

is generated.

Essential for preventing the
inhalation of harmful dust or
vapors that may cause

respiratory irritation.[1]

Operational Plan: Handling and Storage

Strict adherence to the following operational protocols is necessary for the safe handling and

storage of 5-Bromonaphthalen-1-amine.
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Engineering Controls:

e Ventilation: All handling of 5-Bromonaphthalen-1-amine must be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in the immediate work area.

Handling Procedures:

e Avoid the formation of dust and aerosols.

» Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.
o Keep the container tightly sealed when not in use.

Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

e Wash hands and any exposed skin thoroughly after handling.
o Contaminated clothing should be removed and laundered before reuse.
Storage:

e Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.

o Keep containers tightly closed and clearly labeled.

Disposal Plan

The proper disposal of 5-Bromonaphthalen-1-amine and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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» All waste containing 5-Bromonaphthalen-1-amine, including unused product, contaminated
labware (e.g., pipette tips, vials), and cleaning materials, must be segregated as
"Halogenated Organic Waste".[4][5]

o Collect this waste in a designated, leak-proof, and clearly labeled waste container. A high-
density polyethylene (HDPE) container is a suitable option.[5]

o The label on the waste container must include the words "Hazardous Waste," the full
chemical name "5-Bromonaphthalen-1-amine," and any other components in the waste
mixture.[4]

Container Management:

o Keep the waste container securely closed when not in use to prevent the release of vapors.

[4]

o Store the waste container in a designated satellite accumulation area that is well-ventilated
and away from sources of ignition.[4]

Final Disposal:

e The ultimate disposal of 5-Bromonaphthalen-1-amine waste must be conducted by a
licensed hazardous waste disposal company.[4][5]

» Do not dispose of this chemical down the drain or in regular trash.[4]

» High-temperature incineration is the primary recommended method for the disposal of similar
chemical compounds.[4]

Experimental Workflow for Safe Handling and
Disposal
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Workflow for Safe Handling and Disposal of 5-Bromonaphthalen-1-amine
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Caption: Workflow for Safe Handling and Disposal of 5-Bromonaphthalen-1-amine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1286507?utm_src=pdf-body-img
https://www.benchchem.com/product/b1286507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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